3-(6-Amino-9h-purin-9-yl)propanoic acid
3-(6-Amino-9h-purin-9-yl)propanoic acid
6-Amino-9H-purine-9-propanoic acid, also known as 9-(2-carboxyethyl)adenine or 3-(9-adeninyl)propionic acid, belongs to the class of organic compounds known as 6-aminopurines. These are purines that carry an amino group at position 6. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. 6-Amino-9H-purine-9-propanoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, 6-amino-9H-purine-9-propanoic acid is primarily located in the cytoplasm. Outside of the human body, 6-amino-9H-purine-9-propanoic acid can be found in mushrooms. This makes 6-amino-9H-purine-9-propanoic acid a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
4244-47-7
VCID:
VC0127997
InChI:
InChI=1S/C8H9N5O2/c9-7-6-8(11-3-10-7)13(4-12-6)2-1-5(14)15/h3-4H,1-2H2,(H,14,15)(H2,9,10,11)
SMILES:
C1=NC(=C2C(=N1)N(C=N2)CCC(=O)O)N
Molecular Formula:
C8H9N5O2
Molecular Weight:
207.19 g/mol
3-(6-Amino-9h-purin-9-yl)propanoic acid
CAS No.: 4244-47-7
Reference Standards
VCID: VC0127997
Molecular Formula: C8H9N5O2
Molecular Weight: 207.19 g/mol
| CAS No. | 4244-47-7 |
|---|---|
| Product Name | 3-(6-Amino-9h-purin-9-yl)propanoic acid |
| Molecular Formula | C8H9N5O2 |
| Molecular Weight | 207.19 g/mol |
| IUPAC Name | 3-(6-aminopurin-9-yl)propanoic acid |
| Standard InChI | InChI=1S/C8H9N5O2/c9-7-6-8(11-3-10-7)13(4-12-6)2-1-5(14)15/h3-4H,1-2H2,(H,14,15)(H2,9,10,11) |
| Standard InChIKey | QXAYJKFBMWMARF-UHFFFAOYSA-N |
| SMILES | C1=NC(=C2C(=N1)N(C=N2)CCC(=O)O)N |
| Canonical SMILES | C1=NC(=C2C(=N1)N(C=N2)CCC(=O)O)N |
| Melting Point | 277-278°C |
| Physical Description | Solid |
| Description | 6-Amino-9H-purine-9-propanoic acid, also known as 9-(2-carboxyethyl)adenine or 3-(9-adeninyl)propionic acid, belongs to the class of organic compounds known as 6-aminopurines. These are purines that carry an amino group at position 6. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. 6-Amino-9H-purine-9-propanoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, 6-amino-9H-purine-9-propanoic acid is primarily located in the cytoplasm. Outside of the human body, 6-amino-9H-purine-9-propanoic acid can be found in mushrooms. This makes 6-amino-9H-purine-9-propanoic acid a potential biomarker for the consumption of this food product. |
| Synonyms | 3-(6-Amino-9H-purin-9-yl)propionic Acid; 3-(6-Aminopurin-9-yl)propionic Acid; 9-(2-Carboxyethyl)adenine; NSC 159708; NSC 81016; |
| PubChem Compound | 255450 |
| Last Modified | Nov 11 2021 |
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